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Compound of Interest

Anthraquinone-1,8-disulfonic Acid
Compound Name: _ _
Dipotassium Salt

Cat. No.: B084365

A Technical Guide to Anthraquinone-1,8-disulfonic
acid dipotassium salt

Introduction: Anthraquinone-1,8-disulfonic acid dipotassium salt (AQDS) is a synthetic
organic compound derived from anthraquinone. Characterized by two sulfonate groups at the 1
and 8 positions of the anthraquinone core, this dipotassium salt exhibits enhanced solubility
and specific electrochemical properties.[1] While it has historical use in the synthesis of dyes,
its contemporary significance is predominantly in scientific research, particularly in the
development of sustainable energy storage solutions.[1] This guide provides a comprehensive
overview of its molecular structure, physicochemical properties, synthesis, applications, and
safety protocols, tailored for researchers and professionals in chemistry and drug development.

Molecular Structure and Physicochemical
Properties

Anthraquinone-1,8-disulfonic acid dipotassium salt is structurally defined by a central
anthraquinone framework, which consists of three fused benzene rings with two ketone groups
at positions 9 and 10. Two sulfonic acid groups are substituted at the alpha-positions 1 and 8.
In the dipotassium salt form, the acidic protons of the sulfonate groups are replaced by
potassium ions.

Table 1: Physicochemical Properties of Anthraquinone-1,8-disulfonic acid dipotassium salt
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Property Value Reference
CAS Number 14938-42-2 [1][2][3]
Molecular Formula C14H6K20sS:2 [1][3]
Molecular Weight 444.5 g/mol [11[3]

dipotassium;9,10-
IUPAC Name dioxoanthracene-1,8- [11[3]
disulfonate

White to yellow to orange
Appearance _ [4]
crystalline powder

The dipotassium salt form is
highly water-soluble.[1]
However, another source
states it is slightly soluble in

Solubility water, with its solubility being
reduced compared to the free
acid due to ion pairing.[1] The
free acid is highly soluble (400
g/L at 18°C).[1]

Decomposition Point 293°C [1]

Stable under ambient
conditions; sensitive to strong

Stability oxidizing agents and
prolonged exposure to UV
light.[1]

Synthesis and Characterization

The primary method for preparing anthraquinone-a-sulfonates involves the sulfonation of
anthraquinone in the presence of a mercury salt catalyst, which directs the substitution to the a-
positions (1, 5, 8).[5]

Experimental Protocol: Generalized Synthesis
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This protocol is a generalized procedure based on established methods for a-sulfonation of

anthraquinone.[5]

Materials:

Anthraquinone

Oleum (19-22% fuming sulfuric acid)
Yellow mercuric oxide (HgO)
Potassium chloride (KCI)

Distilled water

Procedure:

A three-necked flask equipped with a mechanical stirrer and thermometer is charged with
19-22% oleum and a catalytic amount of yellow mercuric oxide.

The mixture is heated to approximately 100°C in an oil bath.
Anthraquinone powder is added gradually while stirring vigorously.

The reaction temperature is raised to and maintained at 147-152°C for approximately one
hour to facilitate disulfonation.

After the reaction period, the mixture is allowed to cool slightly before being cautiously
poured into hot water with stirring.

The solution is boiled for several minutes to ensure the dissolution of sulfonated products.
Unchanged anthraquinone is removed by hot filtration.

The hot filtrate, containing the anthraquinone disulfonic acids, is heated to 90°C. A
concentrated solution of potassium chloride is then added to precipitate the potassium salts.

The mixture is cooled to allow for complete crystallization of the dipotassium salt.
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» The precipitate is collected by suction filtration, washed with a cold potassium chloride
solution, and then with cold water to remove impurities.

e The final product is dried under vacuum.
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Caption: Generalized workflow for the synthesis of AQDS dipotassium salt.
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Characterization Methods

The identity and purity of the synthesized compound are confirmed using various spectroscopic

and analytical techniques.

Table 2: Analytical Methods for Characterization

Technique Purpose

Confirms the chemical structure by identifying
1H and 3C NMR the hydrogen and carbon environments in the

molecule.[6]

Identifies functional groups, such as S=0O from

Infrared (IR) Spectroscopy sulfonate and C=0 from the quinone structure.

[6]

Determines the molecular weight and
Mass Spectrometry (MS) fragmentation pattern, confirming the molecular

formula.[6]

Quantifies the elemental composition (C, H, K,

Elemental Analysis _ .
0, S) to verify the empirical formula.

Key Applications and Biological Activity

AQDS is a versatile compound with applications spanning from materials science to biomedical
research.

Application in Energy Storage

A primary research application for AQDS is as a negative electrolyte (negolyte) in agueous
organic redox flow batteries (AORFBs).[1][7] Its ability to undergo fast and reversible two-
electron redox reactions makes it an excellent candidate for high-performance, cost-effective,
and sustainable energy storage systems, which are crucial for integrating renewable energy
sources into the power grid.[1][8][9]

Potential Therapeutic Applications

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://m.chemicalbook.com/SpectrumEN_14938-42-2_IR1.htm
https://m.chemicalbook.com/SpectrumEN_14938-42-2_IR1.htm
https://m.chemicalbook.com/SpectrumEN_14938-42-2_IR1.htm
https://www.benchchem.com/product/b084365
https://novainternational.net/anthraquinone-disulfonic-acid-disodium-salt/
https://www.benchchem.com/product/b084365
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1177455.htm
https://www.scbt.com/p/anthraquinone-2-7-disulfonic-acid-disodium-salt-853-67-8
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084365?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Research has indicated that anthraquinone derivatives, including AQDS, possess potential
anticancer properties.[1] Studies suggest that these compounds may induce apoptosis
(programmed cell death) in cancer cells.[1] This activity is hypothesized to stem from
mechanisms involving the generation of oxidative stress and direct interaction with cellular
DNA.[1] It has also been employed in biochemical assays and as a staining agent in
microscopy.[1]
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Caption: Proposed anticancer mechanism of action for anthraquinone derivatives.

Safety and Handling

Anthraquinone-1,8-disulfonic acid dipotassium salt is classified as an irritant and requires

careful handling.

Table 3: GHS Hazard Information

Hazard Code Description Classification
H315 Causes skin irritation Skin Irritant, Category 2
H319 Causes serious eye irritation Eye Irritant, Category 2

) o Specific Target Organ Toxicity
H335 May cause respiratory irritation ]
(Single Exposure), Category 3

Source:[3]

Handling and Storage Precautions

Handling: Use only in a well-ventilated area or under a chemical fume hood.[10][11] Wear
appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety
goggles, and a lab coat.[11] Avoid formation and inhalation of dust.[10] Wash hands
thoroughly after handling.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[11] Keep
away from strong oxidizing agents and incompatible materials.

First Aid (Eyes): Immediately rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing and seek medical attention.[10]

First Aid (Skin): Remove contaminated clothing and wash the affected area with soap and
plenty of water.[10]

Spills: Avoid dust generation. Sweep up the material, place it in a suitable disposal container,
and clean the area.[11]
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o Decomposition: When heated to decomposition, it may emit toxic fumes of sulfur oxides
(SOx) and potassium oxide (K20).[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b084365?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084365?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

